Cas no 16400-83-2 (propylphosphonic acid - propyl carbamimidothioate (1:1))

16400-83-2 structure
Product name:propylphosphonic acid - propyl carbamimidothioate (1:1)
propylphosphonic acid - propyl carbamimidothioate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- propylphosphonic acid - propyl carbamimidothioate (1:1)
- propyl carbamimidothioate,propylphosphonic acid
- 16400-83-2
- Pseudourea, 2-propyl-2-thio-, propylphosphite
- Propylphosphite S-propylisothiuronium
- DTXSID30167695
- 2-Propyl-thiopseudourea propylphosphite
-
- Inchi: InChI=1S/C4H10N2S.C3H9O3P/c1-2-3-7-4(5)6;1-2-3-7(4,5)6/h2-3H2,1H3,(H3,5,6);2-3H2,1H3,(H2,4,5,6)
- InChI Key: YNBRYZXIWJWVPU-UHFFFAOYSA-N
- SMILES: CCCP(=O)(O)O.CCCSC(=N)N
Computed Properties
- Exact Mass: 242.08557
- Monoisotopic Mass: 242.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 147
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 133Ų
Experimental Properties
- Boiling Point: 180.3°C at 760 mmHg
- Flash Point: 62.8°C
- PSA: 107.4
- LogP: 2.39720
propylphosphonic acid - propyl carbamimidothioate (1:1) Related Literature
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Amos Markus,Aviad Slotky,Nairouz Farah Nanoscale, 2020,12, 18918-18930
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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